1-(ethylsulfonyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide
Overview
Description
1-(ethylsulfonyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as EPPC and is a piperidine derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of EPPC is not fully understood, but studies have suggested that it may act on various signaling pathways involved in cancer growth, inflammation, and pain. EPPC has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cancer cell growth and survival. EPPC has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation. Additionally, EPPC has been shown to activate the TRPA1 channel, which is involved in pain sensation.
Biochemical and Physiological Effects:
EPPC has been shown to have various biochemical and physiological effects, including reducing cancer cell growth, inducing apoptosis, reducing inflammation, and reducing pain. Studies have also shown that EPPC can modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in inflammation, and caspase-3, which is involved in apoptosis.
Advantages and Limitations for Lab Experiments
EPPC has several advantages for lab experiments, including its relatively simple synthesis method, its ability to inhibit cancer cell growth, induce apoptosis, reduce inflammation, and reduce pain. However, EPPC also has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on EPPC, including further studies on its mechanism of action and its potential therapeutic applications in cancer, inflammation, and pain management. Additionally, further studies are needed to determine the optimal dosage and administration of EPPC for these applications. Other future directions include the development of analogs of EPPC with improved solubility and reduced toxicity.
Scientific Research Applications
EPPC has shown potential therapeutic applications in various scientific research areas, including cancer, inflammation, and pain management. Studies have shown that EPPC can inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo, making it a promising candidate for cancer treatment. In addition, EPPC has been shown to have anti-inflammatory properties, reducing inflammation in animal models of arthritis. EPPC has also been shown to have analgesic effects, reducing pain in animal models of neuropathic pain.
properties
IUPAC Name |
1-ethylsulfonyl-N-(4-methoxyphenyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4S/c1-3-22(19,20)17-10-8-12(9-11-17)15(18)16-13-4-6-14(21-2)7-5-13/h4-7,12H,3,8-11H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMYKFSVRFGYNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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